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Compound of Interest

Compound Name: FXa-IN-1

Cat. No.: B12396189

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro comparison of two direct Factor Xa (FXa)
inhibitors: FXa-IN-1 and the well-established oral anticoagulant, Rivaroxaban. The following
sections present a summary of their inhibitory potency, detailed experimental protocols for key
assays, and visual representations of their mechanism of action and experimental workflows.

Data Presentation: Inhibitory Potency

The following table summarizes the key in vitro inhibitory parameters for FXa-IN-1 and
Rivaroxaban against Factor Xa. This data provides a direct comparison of their potency.
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Parameter FXa-IN-1 Rivaroxaban Reference

IC50 (Purified Human

3 nM 0.7nM [1]
FXa)
Ki 0.7nM 0.4 nM [1]
IC50
(Prothrombinase- Not Reported 2.1nM
bound FXa)
IC50 (Clot-associated

Not Reported 75 nM
FXa)

>10,000-fold greater
o selectivity for FXa

Selectivity Not Reported

over other serine

proteases

Mechanism of Action and the Coagulation Cascade

Both FXa-IN-1 and Rivaroxaban are direct inhibitors of Factor Xa, a critical enzyme in the
coagulation cascade. FXa is situated at the convergence of the intrinsic and extrinsic pathways
and is responsible for the conversion of prothrombin to thrombin. Thrombin then facilitates the
conversion of fibrinogen to fibrin, leading to the formation of a stable blood clot. By directly
binding to the active site of FXa, these inhibitors prevent it from cleaving prothrombin, thereby
reducing thrombin generation and subsequent clot formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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